Cas no 1261943-43-4 (2-3-(N-Methylaminocarbonyl)phenylphenol)

• Product Name: 2-3-(N-Methylaminocarbonyl)phenylphenol
• CAS No: 1261943-43-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD18312907
• CID: 1037617
• PubChem ID: 53218615
• Update Time: 2025-07-19

2-3-(N-Methylaminocarbonyl)phenylphenol Chemical and Physical Properties

Names and Identifiers

• 2'-Hydroxy-N-methyl-[1,1'-biphenyl]-3-carboxamide
• 3-(2-hydroxyphenyl)-N-methylbenzamide
• DTXSID60683535
• MFCD18312907
• 1261943-43-4
• 2-[3-(N-METHYLAMINOCARBONYL)PHENYL]PHENOL
• SB77306
• [1,1'-Biphenyl]-3-carboxamide, 2'-hydroxy-N-methyl-
• CS-0209544
• BS-20279
• 2'-Hydroxy-N-methyl[1,1'-biphenyl]-3-carboxamide
• 2-3-(N-Methylaminocarbonyl)phenylphenol

• MDL： MFCD18312907
• Inchi： 1S/C14H13NO2/c1-15-14(17)11-6-4-5-10(9-11)12-7-2-3-8-13(12)16/h2-9,16H,1H3,(H,15,17)
• InChI Key： JBBYQHJOOZFEJX-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 52.82000
• LogP: 2.99360

Additional information on 2-3-(N-Methylaminocarbonyl)phenylphenol

Comprehensive Overview of 2-3-(N-Methylaminocarbonyl)phenylphenol (CAS No. 1261943-43-4): Properties, Applications, and Industry Insights

2-3-(N-Methylaminocarbonyl)phenylphenol (CAS No. 1261943-43-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This N-methylaminocarbonyl-substituted phenol derivative exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular architecture, featuring a phenylphenol backbone with a methylaminocarbonyl functional group, allows for selective modifications critical to drug discovery pipelines.

Recent studies highlight the compound's potential in targeting enzyme inhibition pathways, particularly in metabolic disorders. Researchers are exploring its structure-activity relationship (SAR) to develop novel small-molecule therapeutics, aligning with the growing demand for precision medicine solutions. The carbamate linkage in its structure contributes to enhanced metabolic stability compared to traditional phenol derivatives—a key consideration in modern pharmacokinetic optimization strategies.

From an industrial perspective, CAS 1261943-43-4 has emerged as a building block for high-performance materials. Its phenolic hydroxyl group enables polymerization reactions, while the N-methylamide moiety introduces hydrogen-bonding capabilities. These properties are being leveraged in advanced coating formulations and adhesive technologies, where thermal stability and molecular interactions are paramount. Manufacturers are increasingly adopting this compound to meet stringent sustainability standards, as it allows for reduced solvent usage in production processes.

The analytical characterization of 2-3-(N-Methylaminocarbonyl)phenylphenol presents interesting challenges for quality control specialists. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity, given the potential for regioisomer formation during synthesis. Recent method developments using UHPLC-UV have significantly improved detection sensitivity for trace impurities, addressing regulatory requirements in GMP manufacturing environments.

Environmental considerations surrounding phenolic compounds have spurred innovation in the application of 1261943-43-4. Its relatively low ecotoxicity profile compared to halogenated analogues makes it attractive for green chemistry initiatives. Researchers are investigating its biodegradation pathways, with preliminary data suggesting favorable environmental fate characteristics—a critical factor in REACH compliance and product stewardship programs.

Market trends indicate growing demand for functionalized phenols like 2-3-(N-Methylaminocarbonyl)phenylphenol, particularly in Asia-Pacific regions where pharmaceutical outsourcing activities are expanding. The compound's cost-effectiveness in multistep syntheses and compatibility with continuous flow chemistry systems position it favorably against traditional intermediates. Industry forecasts suggest increased utilization in bioconjugation applications and proteolysis-targeting chimera (PROTAC) development.

From a regulatory standpoint, proper handling and documentation of CAS 1261943-43-4 remain essential. While not classified as hazardous under current GHS criteria, appropriate laboratory precautions should be maintained during handling. The compound's SDS documentation typically recommends standard PPE protocols, including nitrile gloves and eye protection, reflecting industry best practices for chemical safety management.

Emerging applications in electronic materials have revealed unexpected utility for this compound. Its ability to form charge-transfer complexes with certain semiconductors shows promise for organic electronics applications. Materials scientists are exploring its incorporation into hole-transport layers for OLED devices, capitalizing on the compound's balanced electron-donating and -withdrawing characteristics.

The synthesis of 2-3-(N-Methylaminocarbonyl)phenylphenol continues to evolve with catalytic methodologies gaining prominence. Recent patent literature describes improved yields through palladium-catalyzed coupling reactions, reducing reliance on stoichiometric reagents. These advancements align with the pharmaceutical industry's push toward atom-efficient synthesis and reduced E-factor metrics in process chemistry.

As analytical techniques advance, new polymorphic forms of 1261943-43-4 have been characterized using XRPD and thermal analysis. Understanding these solid-state properties is crucial for formulation scientists working on drug delivery systems, where crystalline morphology affects dissolution rates and bioavailability. Such investigations support the compound's growing role in preformulation studies for oral dosage forms.

The future development of 2-3-(N-Methylaminocarbonyl)phenylphenol appears closely tied to innovations in chemoenzymatic synthesis and biocatalysis. Early-stage research demonstrates successful incorporation of this scaffold into enzyme-substrate complexes, opening possibilities for asymmetric synthesis applications. These developments could significantly impact production economics while addressing the growing demand for chiral intermediates in pharmaceutical manufacturing.